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This guide provides a comprehensive framework for researchers, scientists, and drug

development professionals on designing, executing, and interpreting inter-laboratory

comparisons (ILCs) for hydrocarbon analysis. Moving beyond a rigid template, this document is

structured to provide a deep, practical understanding of the entire ILC process, grounded in

scientific integrity and field-proven insights.

The Imperative of Inter-laboratory Comparisons in
Hydrocarbon Analysis
Inter-laboratory comparisons, often conducted as proficiency testing (PT), are a cornerstone of

a laboratory's quality assurance system.[1][2] They provide an objective means of assessing a

laboratory's performance against its peers and a reference standard.[3] For hydrocarbon

analysis, which is critical in environmental monitoring, petroleum product quality control, and

various research fields, ensuring the accuracy and comparability of data across different

laboratories is paramount.[4][5][6]

Participation in ILCs offers several key benefits:
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Demonstration of Competence: Successful participation provides independent verification of

a laboratory's analytical capabilities to accreditation bodies, regulators, and clients.[3]

Identification of Analytical Issues: Deviations in ILC results can highlight systematic errors,

issues with instrumentation, or the need for further staff training.

Method Validation and Harmonization: ILCs can be used to validate new analytical methods

and promote consistency in analytical approaches across different laboratories.

Continuous Improvement: The feedback from ILCs is invaluable for implementing corrective

actions and fostering a culture of continuous improvement.

This guide will walk you through the critical stages of an ILC for hydrocarbon analysis, from

initial planning to the final report.

Designing a Robust Inter-laboratory Comparison for
Hydrocarbon Analysis
A well-designed ILC is fundamental to obtaining meaningful and actionable results. The design

should be tailored to the specific objectives of the study, the nature of the hydrocarbon

analytes, and the analytical techniques employed.

Key Design Considerations
Defining the Scope: Clearly articulate the purpose of the ILC. Is it to assess the proficiency of

routine analyses, validate a new method, or compare different analytical techniques?

Selection of Analytes and Matrix: Choose hydrocarbon analytes and a matrix (e.g., soil,

water, fuel) that are relevant to the participating laboratories' routine work.

Preparation and Homogeneity of Test Materials: The proficiency testing items are the

cornerstone of the ILC. They must be homogenous and stable throughout the duration of the

study. For hydrocarbon analysis, this often involves preparing spiked samples where a

known concentration of target hydrocarbons is added to a clean matrix.[7] The preparation

process must be meticulously documented.
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Statistical Design: The statistical design dictates how the data will be analyzed. A common

approach is the use of "Youden pairs," where two similar but not identical samples are sent

to each laboratory. This allows for the separation of systematic and random errors.

Instructions to Participants: Provide clear and unambiguous instructions to all participating

laboratories. This should include details on sample storage, handling, the analytical methods

to be used (if specified), and the deadline for reporting results.

Workflow for Designing an Inter-laboratory Comparison
The following diagram illustrates the key stages in the design of an ILC for hydrocarbon

analysis.
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Caption: Workflow for designing and executing an inter-laboratory comparison.
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Experimental Protocol: Total Petroleum
Hydrocarbon (TPH) Analysis by GC-MS
This section provides a detailed, step-by-step protocol for the analysis of Total Petroleum

Hydrocarbons (TPH) in a soil matrix using Gas Chromatography-Mass Spectrometry (GC-MS).

This protocol is designed to be a self-validating system, with embedded quality control steps.

Sample Handling and Preparation
Sample Receipt and Storage: Upon receipt, log the proficiency testing samples and store

them at 4°C in the dark until analysis.

Sample Homogenization: Before taking a subsample, allow the soil sample to reach room

temperature and homogenize it thoroughly by gentle mixing.

Sub-sampling: Accurately weigh approximately 10 g of the homogenized soil into a clean

extraction vessel.

Surrogate Spiking: Spike the sample with a known amount of a surrogate standard (e.g., o-

Terphenyl) to monitor the efficiency of the extraction process.

Extraction:

Add 20 mL of a 1:1 mixture of acetone and hexane to the soil sample.

Extract the sample using an appropriate technique, such as sonication for 15 minutes or

Soxhlet extraction for 4-6 hours.

Allow the soil to settle and carefully decant the solvent extract.

Drying and Concentration:

Pass the extract through anhydrous sodium sulfate to remove any residual water.

Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

Internal Standard Addition: Add a known amount of an internal standard (e.g., 5-α-

androstane) to the final extract just before GC-MS analysis for quantification.
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GC-MS Instrumental Analysis
The following table outlines the recommended GC-MS parameters for TPH analysis.
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Parameter Setting Rationale

Gas Chromatograph

Injection Volume 1 µL
A standard volume for

reproducible injections.

Inlet Mode Splitless

Maximizes the transfer of

analytes to the column,

enhancing sensitivity for trace

analysis.

Inlet Temperature 280°C
Ensures complete vaporization

of the hydrocarbon analytes.

Carrier Gas
Helium at a constant flow of

1.2 mL/min

An inert gas that provides

good chromatographic

resolution.

Column

30 m x 0.25 mm ID, 0.25 µm

film thickness (e.g., DB-5ms or

equivalent)

A standard non-polar column

suitable for the separation of a

wide range of hydrocarbons.

Oven Program

Initial: 40°C (hold 2 min),

Ramp: 10°C/min to 320°C

(hold 10 min)

A temperature program that

allows for the separation of

volatile to semi-volatile

hydrocarbons.

Mass Spectrometer

Ionization Mode
Electron Ionization (EI) at 70

eV

A standard ionization

technique that produces

reproducible mass spectra for

library matching.

Mass Range 50-550 amu

A mass range that covers the

expected fragments of the

target hydrocarbon analytes.

Source Temperature 230°C

Optimizes ionization efficiency

and minimizes source

contamination.
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Quadrupole Temperature 150°C Ensures stable mass filtering.

Quality Assurance and Quality Control (QA/QC)
A robust QA/QC program is essential for ensuring the validity of the analytical results.[1]

Method Blank: Analyze a method blank with each batch of samples to check for

contamination from reagents or the laboratory environment.

Laboratory Control Sample (LCS): Analyze an LCS, which is a clean matrix spiked with a

known concentration of the target analytes, to assess the accuracy of the analytical method.

Matrix Spike/Matrix Spike Duplicate (MS/MSD): Analyze a pair of MS/MSD samples for every

20 samples to evaluate the effect of the sample matrix on the analytical method.

Surrogate Recovery: Monitor the recovery of the surrogate standard in each sample to

assess the efficiency of the sample preparation process. Recoveries should fall within

established control limits (e.g., 70-130%).

Instrument Calibration: Perform a multi-point initial calibration of the GC-MS system and

verify it with a continuing calibration verification (CCV) standard every 12 hours.

The following diagram illustrates the experimental workflow with integrated QA/QC steps.
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Caption: Experimental workflow for TPH analysis by GC-MS including QA/QC.
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Statistical Analysis and Performance Evaluation
The statistical analysis of ILC data is crucial for evaluating laboratory performance. The most

common performance metric is the z-score.[8][9]

The Z-Score
The z-score indicates how far a laboratory's result is from the assigned value, expressed in

units of standard deviation.[8] The formula for calculating the z-score is:

z = (x - X) / σ

Where:

x is the result reported by the laboratory.

X is the assigned value (the best estimate of the true concentration).

σ is the standard deviation for proficiency assessment (a measure of the acceptable spread

of results).

Interpretation of Z-Scores
The interpretation of z-scores is generally as follows:

|z| ≤ 2: Satisfactory performance.

2 < |z| < 3: Questionable performance (warning signal).

|z| ≥ 3: Unsatisfactory performance (action signal).

A questionable or unsatisfactory z-score should trigger a root cause analysis to identify and

rectify the source of the error.

Worked Example of Z-Score Calculation
Let's consider a hypothetical ILC for the analysis of TPH in soil.

Assigned Value (X): 1500 mg/kg Standard Deviation for Proficiency Assessment (σ): 150 mg/kg
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The following table shows the results from five participating laboratories and their calculated z-

scores.

Laboratory
Reported TPH
(mg/kg)

Z-Score
Calculation

Z-Score Performance

Lab A 1450
(1450 - 1500) /

150
-0.33 Satisfactory

Lab B 1600
(1600 - 1500) /

150
0.67 Satisfactory

Lab C 1200
(1200 - 1500) /

150
-2.00 Satisfactory

Lab D 1900
(1900 - 1500) /

150
2.67 Questionable

Lab E 950
(950 - 1500) /

150
-3.67 Unsatisfactory

In this example, Labs A, B, and C demonstrated satisfactory performance. Lab D's result is a

warning signal, and Lab E's result requires immediate investigation and corrective action.

The following diagram illustrates the relationship between the reported results, the assigned

value, and the z-score performance categories.
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Caption: Interpretation of z-scores in proficiency testing.
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Reporting and Continuous Improvement
The final stage of an ILC is the issuance of a comprehensive report to all participants.

The Inter-laboratory Comparison Report
A good ILC report should include the following:

Introduction: An overview of the ILC, including its objectives and design.

Test Materials: A description of the proficiency testing items, including their preparation and

homogeneity testing results.

Analytical Methods: A summary of the analytical methods used by the participating

laboratories.

Statistical Analysis: A detailed explanation of the statistical methods used to analyze the data

and assign the reference value.

Performance Evaluation: A clear and confidential presentation of each laboratory's results

and performance scores (e.g., z-scores).

Discussion: An overall discussion of the results, including any common trends or sources of

error observed.

Conclusions and Recommendations: A summary of the key findings and recommendations

for improvement.

The Path to Continuous Improvement
Receiving an ILC report is not the end of the process. It is a valuable opportunity for learning

and improvement. Laboratories with questionable or unsatisfactory results should:

Conduct a Thorough Root Cause Analysis: Investigate all potential sources of error, including

sample preparation, instrument performance, data processing, and staff training.

Implement Corrective Actions: Develop and implement a plan to address the identified root

causes of error.
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Verify the Effectiveness of Corrective Actions: Analyze a new set of quality control samples

or participate in a follow-up ILC to confirm that the corrective actions have been effective.

Document All Actions: Maintain a detailed record of the investigation, corrective actions, and

verification activities for future reference and audits.

By embracing the ILC process as a tool for continuous improvement, laboratories can enhance

the quality and reliability of their hydrocarbon analysis data, thereby contributing to better

science and more informed decision-making.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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